Cas no 1240573-73-2 (1-Isopentyl-4-nitro-1H-pyrazole)

• Product Name: 1-Isopentyl-4-nitro-1H-pyrazole
• CAS No: 1240573-73-2
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD16810719
• CID: 2950218
• PubChem ID: 66847207
• Update Time: 2024-11-02

1-Isopentyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-硝基-1-异戊基吡唑
• 1-Isopentyl-4-nitro-1H-pyrazole
• 1-(3-Methylbutyl)-4-nitro-1H-pyrazole
• 1-(3-methylbutyl)-4-nitropyrazole
• Isopentyl-4-nitro-1H-pyrazole
• 1H-Pyrazole, 1-(3-methylbutyl)-4-nitro-
• W17004
• AS-64118
• MFCD16810719
• CS-0061035
• AKOS030524980
• 1240573-73-2
• SCHEMBL930754
• YVXROGVHFOYTNG-UHFFFAOYSA-N
• DB-162645

• MDL： MFCD16810719
• Inchi： 1S/C8H13N3O2/c1-7(2)3-4-10-6-8(5-9-10)11(12)13/h5-7H,3-4H2,1-2H3
• InChI Key： YVXROGVHFOYTNG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)CCC(C)C)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds